Cas no 2227685-64-3 ((2S)-4-(2-methoxy-6-methylpyridin-4-yl)butan-2-amine)

• Product Name: (2S)-4-(2-methoxy-6-methylpyridin-4-yl)butan-2-amine
• CAS No: 2227685-64-3
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6188516
• PubChem ID: 165608710
• Update Time: 2025-06-20

(2S)-4-(2-methoxy-6-methylpyridin-4-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2-methoxy-6-methylpyridin-4-yl)butan-2-amine
• EN300-1760775
• 2227685-64-3

• Inchi： 1S/C11H18N2O/c1-8(12)4-5-10-6-9(2)13-11(7-10)14-3/h6-8H,4-5,12H2,1-3H3/t8-/m0/s1
• InChI Key： YYNAFXRHAVFTAM-QMMMGPOBSA-N
• SMILES： O(C)C1=CC(=CC(C)=N1)CC[C@H](C)N

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1Ų

Additional information on (2S)-4-(2-methoxy-6-methylpyridin-4-yl)butan-2-amine

Professional Introduction to Compound with CAS No. 2227685-64-3 and Product Name: (2S)-4-(2-methoxy-6-methylpyridin-4-yl)butan-2-amine

Compound with the CAS number 2227685-64-3 and the product name (2S)-4-(2-methoxy-6-methylpyridin-4-yl)butan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural configuration, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The stereochemical specification, denoted by the (2S) configuration, underscores the importance of chirality in determining the biological activity and efficacy of this molecule.

The core structure of this compound incorporates a butan-2-amine moiety, which is a well-established pharmacophore in the design of bioactive molecules. This amine group is strategically positioned at the 4-position of a substituted pyridine ring, specifically 2-methoxy-6-methylpyridin-4-yl, enhancing its interactability with biological targets. The presence of both methyl and methoxy substituents on the pyridine ring not only influences the electronic properties of the molecule but also contributes to its solubility and metabolic stability, critical factors in drug formulation.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between this compound and potential biological targets. Studies have indicated that the (2S)-configuration of the butan-2-amine side chain plays a pivotal role in modulating binding affinity to enzymes and receptors. This insight aligns with broader trends in drug discovery, where enantiopure compounds are increasingly preferred due to their improved pharmacokinetic profiles.

The pyridine scaffold, particularly when substituted as in this compound, is widely recognized for its role in medicinal chemistry. The 2-methoxy group enhances hydrophilicity, while the 6-methyl group introduces steric hindrance that can optimize binding interactions. Such structural features are often exploited in the design of small molecules targeting neurological disorders, cancer, and infectious diseases. The compound’s potential as a lead molecule has been further explored through high-throughput screening (HTS) campaigns, where it demonstrated promising activity against several key targets.

In vitro studies have revealed that (2S)-4-(2-methoxy-6-methylpyridin-4-yl)butan-2-amine exhibits notable inhibitory effects on enzymes involved in inflammatory pathways. These findings are particularly relevant given the increasing prevalence of chronic inflammatory conditions worldwide. The compound’s ability to modulate these pathways suggests its utility not only as a therapeutic agent but also as a scaffold for further derivatization to enhance specific pharmacological properties.

The stereochemical integrity of this compound is further highlighted by its synthesis, which requires precise control over reaction conditions to ensure high enantiomeric purity. Techniques such as chiral resolution or asymmetric synthesis are employed to achieve this level of purity, underscoring the compound’s complexity and sophistication as a pharmaceutical candidate. The development of efficient synthetic routes is crucial for scaling up production while maintaining cost-effectiveness and quality control.

Emerging research also suggests that modifications to the pyridine ring can significantly alter the biological activity of this compound. For instance, exploring analogs with different substituents or varying lengths of the butan-2-amine side chain could lead to novel derivatives with enhanced potency or selectivity. Such explorations are facilitated by modern synthetic methodologies that allow for rapid iteration and optimization.

The potential therapeutic applications of (2S)-4-(2-methoxy-6-methylpyridin-4-yl)butan-2-amine extend beyond inflammation management. Preliminary data indicate that it may also exhibit antimicrobial properties, making it a candidate for treating resistant bacterial infections. This dual functionality is particularly attractive from a drug development perspective, as it could address multiple healthcare challenges simultaneously.

As computational biology continues to evolve, so too does our ability to predict and validate the biological activity of complex molecules like this one. Advanced machine learning algorithms can analyze large datasets to identify promising candidates for further investigation. This integration of computational tools with experimental validation accelerates the drug discovery process, bringing compounds like (2S)-4-(2-methoxy-6-methylpyridin-4-yl)butan-2-amine closer to clinical application.

The safety and efficacy profile of any pharmaceutical candidate must be thoroughly evaluated before progression to clinical trials. Preclinical studies involving cell-based assays, animal models, and other experimental paradigms are essential for assessing toxicity, pharmacokinetics, and overall therapeutic potential. The encouraging results observed thus far with this compound warrant further investment into comprehensive safety evaluations.

In conclusion, (2S)-4-(2-methoxy-6-methylpyridin-4-yl)butan-2-amine represents a compelling example of how structural innovation can yield bioactive molecules with significant therapeutic promise. Its unique combination of stereochemical precision and functional group diversity positions it as a valuable asset in ongoing drug discovery efforts. As research progresses, this compound will continue to be scrutinized for its potential applications across multiple therapeutic areas.